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Compound of Interest

Compound Name: Cymiazole

Cat. No.: B1669654 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

Cymiazole (CAS 61676-87-7), a substance used as an acaricide in veterinary applications.[1]

[2] Adherence to these procedural guidelines is vital for ensuring laboratory safety and

environmental protection.

Immediate Safety and Handling Precautions
Cymiazole is classified as harmful if swallowed.[3] Therefore, exercising caution is paramount

during handling and disposal.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical

safety goggles, nitrile gloves, and a fully-buttoned lab coat.

Ventilation: Handle Cymiazole in a well-ventilated area, preferably within a certified

laboratory chemical fume hood to avoid the formation and inhalation of dust or aerosols.[3]

Avoid Contact: Prevent direct contact with skin and eyes.[3] In case of contact, rinse the

affected area thoroughly with water.

Spill Management: In the event of a spill, prevent the chemical from entering drains. Collect

the spilled material using appropriate tools and place it in a suitable, closed container for

disposal.

Step-by-Step Disposal Protocol
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The disposal of Cymiazole must be managed as hazardous waste. Do not dispose of

Cymiazole in regular trash or pour it down the drain.

Waste Collection:

Collect waste Cymiazole, including any contaminated materials or solutions, in a

designated, sealable, and airtight waste container that is compatible with the chemical.

Ensure the container is clearly labeled as "Hazardous Waste" and includes the chemical

name "Cymiazole".

Storage of Waste:

Store the sealed waste container in a cool, dry, and well-ventilated area.

The storage area should be secure and away from incompatible materials such as strong

oxidizers, acids, and acid anhydrides.

Arranging for Disposal:

Contact a licensed hazardous waste management company to arrange for pickup and

disposal. Follow their specific instructions for packaging and labeling.

Alternatively, some veterinary clinics, local hazardous waste facilities, or drug take-back

programs may accept expired or unused veterinary pharmaceuticals.

Documentation:

Complete all necessary paperwork, such as a Chemical Collection Request Form, as

required by your institution or the waste disposal company.

Chemical and Physical Properties of Cymiazole
The following table summarizes key quantitative data for Cymiazole.
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Property Value

Molecular Formula C₁₂H₁₄N₂S

Molecular Weight 218.32 g/mol

Appearance White to crystalline solid

Melting Point 42 - 46 °C

Density 1.11 - 1.19 g/cm³

Water Solubility 0.15 g/L (at 20 °C)

Oral LD50 (Rat) 725 - 2235 mg/kg (vehicle dependent)

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Cymiazole waste.
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Preparation & Collection

Interim Storage

Final Disposal

Completion

Start: Unused or Expired
Cymiazole Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 1

Collect Waste in a
Designated, Labeled Container

Step 2

Seal Container Tightly

Step 3

Store in a Cool, Dry,
Well-Ventilated Area

Step 4

Contact Licensed Hazardous
Waste Disposal Service

Step 5

Complete Required
Disposal Documentation

Step 6

Transfer Waste to
Authorized Personnel

Step 7

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Cymiazole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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